Cas no 946361-86-0 (8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946361-86-0
• MF: C₁₅H₁₆FN₅O₃
• MW: 333.317646026611
• CID: 6368343
• PubChem ID: 42477364
• Update Time: 2025-07-01

8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• Imidazo[2,1-c][1,2,4]triazine-3-carboxamide, 8-(4-fluorophenyl)-4,6,7,8-tetrahydro-N-(2-methoxyethyl)-4-oxo-
• 946361-86-0
• AKOS024651166
• F2482-0270
• 8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• Inchi： 1S/C15H16FN5O3/c1-24-9-6-17-13(22)12-14(23)21-8-7-20(15(21)19-18-12)11-4-2-10(16)3-5-11/h2-5H,6-9H2,1H3,(H,17,22)
• InChI Key： KIKNTUBRURBIHF-UHFFFAOYSA-N
• SMILES： N1=C(C(NCCOC)=O)C(=O)N2CCN(C3=CC=C(F)C=C3)C2=N1

Computed Properties

• Exact Mass: 333.12371755g/mol
• Monoisotopic Mass: 333.12371755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 7.56±0.20(Predicted)

Additional information on 8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Introduction to Compound with CAS No. 946361-86-0 and Its Applications in Chemical Biology

Compound with the CAS number 946361-86-0 is a highly intriguing molecule with significant potential in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically named as 8-(4-fluorophenyl)-N-(2-methoxyethyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, exhibits a complex and diverse framework that makes it a promising candidate for various biological assays and drug development programs.

The compound belongs to the imidazotriazine class of heterocyclic compounds, which have garnered considerable attention due to their versatile biological activities. The presence of multiple functional groups, including a fluorophenyl moiety and an N-(2-methoxyethyl) substituent, contributes to its unique chemical properties and reactivity. These features make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of imidazotriazine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of key enzymes and pathways involved in inflammation, cancer, and neurodegenerative diseases. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it can enhance the metabolic stability and binding affinity of the molecule to its target proteins.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The imidazotriazine core provides a rigid structure that can be fine-tuned through structural modifications to optimize binding interactions. This flexibility has allowed researchers to design derivatives with enhanced potency and selectivity against specific disease-related targets.

Recent studies have highlighted the potential of this compound as an inhibitor of kinases, which are critical enzymes involved in cell signaling pathways. By modulating kinase activity, these compounds can disrupt aberrant signaling cascades that contribute to disease progression. For instance, research has demonstrated that derivatives of imidazotriazines can inhibit tyrosine kinases, leading to reduced cell proliferation and improved outcomes in cancer models.

The N-(2-methoxyethyl) group in the molecular structure also plays a crucial role in determining the pharmacokinetic properties of the compound. This substituent can influence solubility, permeability, and metabolic stability, making it an important factor in drug design. By optimizing this moiety, researchers can enhance the bioavailability and reduce the toxicity profile of potential drug candidates.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Imidazotriazine derivatives have been found to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators that contribute to chronic inflammation and associated diseases.

The fluorophenyl group also contributes to the anti-inflammatory activity of the compound by enhancing its binding affinity to target proteins. This interaction can lead to reduced production of inflammatory cytokines and improved resolution of inflammation. Preclinical studies have demonstrated that compounds with similar structural features exhibit significant anti-inflammatory effects in animal models.

In addition to its anti-inflammatory properties, this compound has also shown potential in neurodegenerative disease research. Studies have indicated that imidazotriazines can protect against neuronal damage by inhibiting oxidative stress and excitotoxicity. These mechanisms are relevant to conditions such as Alzheimer's disease and Parkinson's disease, where neuronal degeneration is a key pathological feature.

The development of novel therapeutic agents for neurodegenerative diseases is a critical area of research due to the increasing prevalence of these conditions worldwide. Imidazotriazine derivatives offer a promising approach by targeting multiple pathological pathways simultaneously. This multifaceted action can lead to more effective treatment strategies compared to traditional monotherapies.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazotriazine core efficiently. These methods ensure high yields and purity levels necessary for pharmaceutical applications.

The use of computational chemistry tools has also played a significant role in optimizing the synthesis and properties of this compound. Molecular modeling techniques allow researchers to predict binding interactions and optimize structural features before conducting experimental studies. This approach accelerates the drug discovery process by reducing trial-and-error experimentation.

Evaluation of the compound's safety profile is another critical step in its development as a potential therapeutic agent. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies provide valuable insights into its safety margins and potential side effects before human clinical trials are initiated.

The pharmacokinetic behavior of this compound has been thoroughly investigated to understand how it is absorbed, distributed, metabolized, and excreted by the body. These studies help determine optimal dosing regimens and identify potential drug-drug interactions that could affect its efficacy or safety.

In conclusion, compound with CAS No. 946361-86-0 represents a significant advancement in chemical biology research with its unique molecular structure and diverse biological activities. The combination of structural features such as the 4-fluorophenyl group and N-(2-methoxyethyl) substituent makes it a versatile scaffold for developing novel therapeutic agents against various diseases including cancer, inflammation, and neurodegenerative disorders.